Cas no 24427-77-8 (2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-)

2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl- structure
24427-77-8 structure
Product Name:2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-
CAS No:24427-77-8
MF:C13H20O3
MW:224.296104431152
CID:1420725
PubChem ID:5280654
Update Time:2025-04-20

2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-
    • 4-hydroxy-4-(3-hydroxybut-1-enyl)-3,5,5-trimethylcyclohex-2-en-1-one
    • AKOS032948823
    • FEMA no. 4661
    • 24427-77-8
    • SCHEMBL4013839
    • 1O6H4GI83P
    • 4-(1-Hydroxy-4-keto-2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-ol
    • ACon1_002228
    • Q27103586
    • MEGxp0_000242
    • 4-hydroxy-4-[(E)-3-hydroxybut-1-enyl]-3,5,5-trimethylcyclohex-2-en-1-one
    • 4-hydroxy-4-[(1E)-3-hydroxybut-1-en-1-yl]-3,5,5-trimethylcyclohex-2-en-1-one
    • 4-Hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-2-cyclohexen-1-one
    • C04166
    • (+/-)-6-Hydroxy-3-oxo-alpha-ionol
    • 4-hydroxy-4-(3.xi.-hydroxy-1-butenyl)-3,5,5-trimethylcyclohex-2-en-1-one
    • SCHEMBL10931697
    • CHEBI:28258
    • 2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-buten-1-yl)-3,5,5-trimethyl-
    • UNII-1O6H4GI83P
    • 2-Cyclohexen-1-one-4-ol, 3,5,5-trimethyl, 4-(3-hydroxy-1-butenyl)
    • NCGC00179700-01
    • Inchi: 1S/C13H20O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-7,10,14,16H,8H2,1-4H3/b6-5+
    • InChI Key: KPQMCAKZRXOZLB-AATRIKPKSA-N
    • SMILES: OC1(/C=C/C(C)O)C(C)=CC(CC1(C)C)=O

Computed Properties

  • Exact Mass: 224.1413
  • Monoisotopic Mass: 224.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.